Cas no 83054-45-9 (Benzenamine, 3-methyl-4-(1-naphthalenyloxy)-)

Benzenamine, 3-methyl-4-(1-naphthalenyloxy)- structure
83054-45-9 structure
Product Name:Benzenamine, 3-methyl-4-(1-naphthalenyloxy)-
CAS No:83054-45-9
MF:C17H15NO
MW:249.307104349136
CID:678593
PubChem ID:13245998
Update Time:2025-04-19

Benzenamine, 3-methyl-4-(1-naphthalenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-methyl-4-(1-naphthalenyloxy)-
    • 3-methyl-4-naphthalen-1-yloxyaniline
    • AKOS009350264
    • 83054-45-9
    • 3-methyl-4-(naphthalen-1-yloxy)aniline
    • 3-Methyl-4-[(naphthalen-1-yl)oxy]aniline
    • 3-METHYL-4-(1-NAPHTHYLOXY)ANILINE
    • DTXSID40531686
    • SCHEMBL11029113
    • Inchi: 1S/C17H15NO/c1-12-11-14(18)9-10-16(12)19-17-8-4-6-13-5-2-3-7-15(13)17/h2-11H,18H2,1H3
    • InChI Key: YSNDKUCPFBMCJL-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1C)N)C1=CC=CC2=CC=CC=C21

Computed Properties

  • Exact Mass: 249.115364102g/mol
  • Monoisotopic Mass: 249.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 35.2Ų
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